Cas no 1691666-89-3 (1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole)
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole
- 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole
- EN300-1119082
- 1691666-89-3
-
- Inchi: 1S/C11H15N5/c1-8-7-11-12-5-3-10(16(11)14-8)9-4-6-13-15(9)2/h4,6-7,10,12H,3,5H2,1-2H3
- InChI Key: UYIPBIHNXJPFMA-UHFFFAOYSA-N
- SMILES: N12C(=CC(C)=N1)NCCC2C1=CC=NN1C
Computed Properties
- Exact Mass: 217.13274550g/mol
- Monoisotopic Mass: 217.13274550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 47.7Ų
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119082-0.05g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1119082-0.1g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1119082-0.25g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1119082-0.5g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1119082-1.0g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 1g |
$1643.0 | 2023-05-26 | ||
| Enamine | EN300-1119082-2.5g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1119082-5.0g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 5g |
$4764.0 | 2023-05-26 | ||
| Enamine | EN300-1119082-10.0g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 10g |
$7065.0 | 2023-05-26 | ||
| Enamine | EN300-1119082-1g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1119082-5g |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole |
1691666-89-3 | 95% | 5g |
$3479.0 | 2023-10-27 |
1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole
Introduction to 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole and Its Significance in Modern Chemical Biology
The compound with the CAS number 1691666-89-3, specifically 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate fused ring system, has garnered attention in the scientific community due to its potential biological activities and structural complexity. The synergistic arrangement of pyrazole and pyrazolo[1,5-a]pyrimidine moieties within its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.
Recent advancements in chemical biology have highlighted the importance of multifunctional scaffolds in developing novel therapeutic agents. The presence of multiple heterocyclic rings in 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole not only contributes to its structural diversity but also opens up possibilities for diverse interactions with biological targets. This compound’s design aligns well with the growing trend of employing privileged structures in medicinal chemistry, where preclinical data suggests that such molecules often exhibit enhanced pharmacological profiles.
In the context of contemporary research, the synthesis and characterization of 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole have been driven by the need for innovative compounds that can address complex diseases. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy, as it is a known pharmacophore in several bioactive molecules. For instance, derivatives of this scaffold have been explored for their antitumor and anti-inflammatory properties. The incorporation of a methyl group at the 1-position and a 2-methyl-substituted pyrazolo[1,5-a]pyrimidine moiety at the 5-position further refines its potential biological activity.
The structural features of this compound also make it an interesting subject for computational studies. Molecular modeling techniques have been increasingly utilized to predict binding affinities and interactions with biological targets. Preliminary simulations suggest that 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole could interact with enzymes and receptors involved in critical metabolic pathways. This hypothesis is supported by experimental data from related compounds that have demonstrated similar binding characteristics.
One of the most compelling aspects of this molecule is its potential to serve as a lead compound for further derivatization. The presence of multiple reactive sites allows chemists to modify various parts of the structure while retaining the core pharmacophore. This flexibility is crucial in drug development pipelines, where optimizing potency and selectivity often requires iterative modifications. Researchers have already begun exploring analogs of 1691666-89-3 with different substituents to assess their impact on biological activity.
The synthesis of 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole presents both challenges and opportunities. The multi-step synthesis involves key reactions such as cyclization and condensation processes that are typical in heterocyclic chemistry. Advances in synthetic methodologies have made it possible to construct complex scaffolds more efficiently than ever before. For instance, transition metal-catalyzed reactions have enabled the formation of carbon-carbon bonds under milder conditions compared to traditional methods.
From a mechanistic standpoint, understanding how this compound interacts with biological systems is essential for its development into a therapeutic agent. Studies on related molecules have provided insights into possible mechanisms of action. For example, some derivatives have been shown to inhibit kinases by binding to ATP-binding pockets. While definitive conclusions about 1691666-89-3 are still pending from experimental studies, these findings provide a valuable framework for hypothesis-driven research.
The role of computational chemistry cannot be overstated in modern drug discovery. Algorithms and software tools have advanced to the point where they can predict not only binding affinities but also metabolic stability and pharmacokinetic properties. These predictions are critical for assessing the feasibility of bringing a compound into clinical trials. In the case of 1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-y}l-H-pyrazole, computational studies have already suggested favorable properties that warrant further investigation.
As interest in targeted therapies grows,so does the demand for innovative compounds like 169166689-3。 Its unique structural features position it as a candidate for treating conditions where current therapies are limited or non-existent. The integration of synthetic chemistry,biological assays,and computational modeling will be crucial in determining its full potential within pharmaceutical applications。
In conclusion,the exploration of 169166689-3 exemplifies how interdisciplinary approaches can lead to groundbreaking discoveries in chemical biology。 By leveraging advances in synthetic methodologies,computational techniques,and biological understanding,researchers are paving the way for new treatments that address unmet medical needs。 As more data becomes available on this compound,its role as a lead molecule or building block will become increasingly clear,offering hope for future therapeutic breakthroughs。
1691666-89-3 (1-methyl-5-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)